Cas no 2171605-57-3 (1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide
• CAS No: 2171605-57-3
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 5748737
• PubChem ID: 165508767
• Update Time: 2025-05-24

1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1281857
• 2171605-57-3
• 1-(6-amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide
• 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide

• Inchi： 1S/C9H13N5O/c1-5-7(10)12-4-13-9(5)14-3-2-6(14)8(11)15/h4,6H,2-3H2,1H3,(H2,11,15)(H2,10,12,13)
• InChI Key： QNUBVTIEPCKXIT-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C(C)=C(N)N=CN=1)N

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide

1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide: A Comprehensive Overview

1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide, also known by its CAS number 2171605-57-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring system with an azetidine moiety. The presence of the amino and methyl groups on the pyrimidine ring adds complexity to its chemical properties, making it a valuable subject for both academic research and potential therapeutic applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are particularly important for scaling up production, which is essential for preclinical studies and eventual clinical trials.

One of the most promising aspects of 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide is its potential as a drug candidate. Studies have shown that this compound exhibits significant activity against various enzyme targets, including kinases and proteases. Its ability to inhibit these enzymes makes it a potential candidate for treating conditions such as cancer, inflammatory diseases, and infectious disorders.

Recent research has focused on understanding the mechanism of action of this compound at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how the compound interacts with its target proteins. These studies have revealed that the azetidine ring plays a critical role in stabilizing the compound-protein interaction, while the amino and methyl groups on the pyrimidine ring contribute to selectivity.

In addition to its pharmacological properties, 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide has also been studied for its physical and chemical properties. Its solubility, stability, and bioavailability have been extensively characterized, providing valuable information for drug design and formulation development. For instance, its high solubility in aqueous solutions makes it suitable for intravenous administration, while its stability under physiological conditions ensures prolonged efficacy.

The development of this compound has also been supported by computational modeling studies. Researchers have used computational tools to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These predictions have been validated through in vitro and in vivo experiments, further confirming the compound's suitability as a drug candidate.

Despite its promising properties, there are still challenges associated with the development of 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide. One major challenge is optimizing its pharmacokinetic profile to enhance bioavailability and reduce toxicity. Ongoing research is focused on modifying the compound's structure to address these issues while maintaining its therapeutic activity.

In conclusion, 1-(6-Amino-5-methylpyrimidin-4-yl)azetidine-2-carboxamide, with its unique structure and promising pharmacological properties, represents a significant advancement in drug discovery. Its potential applications in treating various diseases make it a focal point for future research. As our understanding of this compound continues to grow, it holds great promise for contributing to the development of novel therapeutic agents.